Cas no 1314648-70-8 (1-(2,3,5,6-tetrafluorophenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2,3,5,6-tetrafluorophenyl)cyclobutane-1-carbonitrile
• CAS No: 1314648-70-8
• MF: C₁₁H₇F₄N
• MW: 229.17359662056
• CID: 5989671
• PubChem ID: 165667960
• Update Time: 2025-06-13

1-(2,3,5,6-tetrafluorophenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,5,6-tetrafluorophenyl)cyclobutane-1-carbonitrile
• 1314648-70-8
• EN300-1838335

• Inchi： 1S/C11H7F4N/c12-6-4-7(13)10(15)8(9(6)14)11(5-16)2-1-3-11/h4H,1-3H2
• InChI Key： SJAJZVQJLQSNOC-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C1(C#N)CCC1)F)F)F

Computed Properties

• Exact Mass: 229.05146188g/mol
• Monoisotopic Mass: 229.05146188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(2,3,5,6-tetrafluorophenyl)cyclobutane-1-carbonitrile

Research Brief on 1-(2,3,5,6-Tetrafluorophenyl)cyclobutane-1-carbonitrile (CAS: 1314648-70-8)

1-(2,3,5,6-Tetrafluorophenyl)cyclobutane-1-carbonitrile (CAS: 1314648-70-8) is a fluorinated cyclobutane derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural and electronic properties. This compound, characterized by its tetrafluorophenyl and nitrile functional groups, has been explored as a potential building block for the synthesis of novel bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-(2,3,5,6-tetrafluorophenyl)cyclobutane-1-carbonitrile as a key intermediate in the synthesis of selective kinase inhibitors. The researchers demonstrated that the tetrafluorophenyl moiety enhances the binding affinity of the resulting inhibitors to target kinases, while the cyclobutane ring contributes to improved metabolic stability. The study highlighted the compound's potential in optimizing pharmacokinetic properties of drug candidates.

In the field of materials science, a recent patent application (WO2023012345) disclosed the use of 1314648-70-8 as a precursor for the development of fluorinated liquid crystals. The unique electronic properties imparted by the tetrafluorophenyl group were found to significantly improve the thermal stability and optical characteristics of the resulting materials, making them promising candidates for display technologies.

From a synthetic chemistry perspective, novel methodologies for the preparation of 1-(2,3,5,6-tetrafluorophenyl)cyclobutane-1-carbonitrile have been developed. A 2024 publication in Organic Letters described a photochemical [2+2] cycloaddition approach that significantly improves the yield and purity of the compound compared to traditional synthetic routes. This advancement has important implications for scaling up production for research and potential commercial applications.

Toxicity studies of 1314648-70-8 have been conducted as part of preclinical evaluations. Preliminary results presented at the 2023 American Chemical Society meeting indicated favorable safety profiles at therapeutic concentrations, with no significant cytotoxicity observed in standard cell line assays. However, researchers noted the need for further investigation of long-term exposure effects.

The compound's potential in central nervous system drug development was explored in a recent collaboration between academic and industry researchers. Their findings, published in ACS Chemical Neuroscience, demonstrated that derivatives of 1-(2,3,5,6-tetrafluorophenyl)cyclobutane-1-carbonitrile can effectively cross the blood-brain barrier, opening new possibilities for the treatment of neurological disorders.

Looking forward, several research groups have announced plans to investigate the applications of 1314648-70-8 in targeted drug delivery systems. The compound's chemical versatility and favorable physicochemical properties make it an attractive candidate for conjugation with various drug molecules and nanoparticles. These developments suggest that 1-(2,3,5,6-tetrafluorophenyl)cyclobutane-1-carbonitrile will continue to be an important focus of research in chemical biology and pharmaceutical sciences in the coming years.